Cas no 55847-93-3 (2-Cyclohexen-1-one, 2-benzoyl-3-hydroxy-5,5-dimethyl-)

• Product Name: 2-Cyclohexen-1-one, 2-benzoyl-3-hydroxy-5,5-dimethyl-
• CAS No: 55847-93-3
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 350483
• PubChem ID: 6943859
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 2-benzoyl-3-hydroxy-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 2-benzoyl-3-hydroxy-5,5-dimethyl-
• 2-[hydroxy(phenyl)methylidene]-5,5-dimethylcyclohexane-1,3-dione
• 55847-93-3
• DTXSID10426171

• Inchi： 1S/C15H16O3/c1-15(2)8-11(16)13(12(17)9-15)14(18)10-6-4-3-5-7-10/h3-7,18H,8-9H2,1-2H3
• InChI Key： VAEKHSAKGNSTSZ-UHFFFAOYSA-N
• SMILES： O=C1/C(=C(/C2C=CC=CC=2)\O)/C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives